molecular formula C9H9Cl2NO3 B8290368 1-(2,4-Dichlorophenyl)-2-nitro-propan-1-ol

1-(2,4-Dichlorophenyl)-2-nitro-propan-1-ol

Cat. No.: B8290368
M. Wt: 250.08 g/mol
InChI Key: OURYEWPSEHLAOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2,4-Dichlorophenyl)-2-nitro-propan-1-ol is a useful research compound. Its molecular formula is C9H9Cl2NO3 and its molecular weight is 250.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9Cl2NO3

Molecular Weight

250.08 g/mol

IUPAC Name

1-(2,4-dichlorophenyl)-2-nitropropan-1-ol

InChI

InChI=1S/C9H9Cl2NO3/c1-5(12(14)15)9(13)7-3-2-6(10)4-8(7)11/h2-5,9,13H,1H3

InChI Key

OURYEWPSEHLAOQ-UHFFFAOYSA-N

Canonical SMILES

CC(C(C1=C(C=C(C=C1)Cl)Cl)O)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of nitroethane (8.3 g, 0.11 mol) in acetonitrile (150 ml) was added anhydrous potassium phosphate (1.0 g, 4.6 mmol) followed by 2,4-dichloro-benzaldehyde (17.5 g, 0.10 mol). The reaction mixture was stirred for 4 hours. Water (300 ml) was added and the reaction mixture was extracted with diethyl ether (200 ml). The organic extract was washed with water and dried over anhydrous Na2SO4, the solvent was removed and the resulting residue was purified by flash chromatography over silicagel (eluent:cyclohexane/ethylacetate 9:1). 20.7 g (82.5% of theory) of a threo/erythro-mixture of 1-(2,4-dichlorophenyl)-2-nitro-propan-1-ol was obtained. Crystallisation from cyclohexane yielded pure erythro 1-(2,4-dichlorophenyl)-2-nitro-propan-1-ol.
Name
nitroethane
Quantity
8.3 g
Type
reactant
Reaction Step One
Name
potassium phosphate
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
17.5 g
Type
reactant
Reaction Step Two
Name
Quantity
300 mL
Type
reactant
Reaction Step Three

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